Cas no 1700609-48-8 (tert-butyl (2R,6R)-2-(hydroxymethyl)-6-methyl-morpholine-4-carboxylate)

• Product Name: tert-butyl (2R,6R)-2-(hydroxymethyl)-6-methyl-morpholine-4-carboxylate
• CAS No: 1700609-48-8
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 4612998
• Update Time: 2025-05-26

tert-butyl (2R,6R)-2-(hydroxymethyl)-6-methyl-morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,6R)-tert-butyl 2-ethyl-6-methylmorpholine-4-carboxylate
• (2R,6R)-tert-butyl 2-(hydroxymethyl)-6-methylmorpholine-4-carboxylate(WX192055)
• tert-butyl (2R,6R)-2-(hydroxymethyl)-6-methylmorpholine-4-carboxylate
• (2R,6R)-4-Boc-2-(hydroxymethyl)-6-methylmorpholine
• tert-butyl (2R,6R)-2-(hydroxymethyl)-6-methyl-morpholine-4-carboxylate

• Inchi： 1S/C11H21NO4/c1-8-5-12(6-9(7-13)15-8)10(14)16-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9-/m1/s1
• InChI Key： YJPPRECNUURDRC-RKDXNWHRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C)O[C@@H](CO)C1

Additional information on tert-butyl (2R,6R)-2-(hydroxymethyl)-6-methyl-morpholine-4-carboxylate

tert-butyl (2R,6R)-2-(hydroxymethyl)-6-methyl-morpholine-4-carboxylate: A Comprehensive Overview

The compound tert-butyl (2R,6R)-2-(hydroxymethyl)-6-methyl-morpholine-4-carboxylate, identified by the CAS number 1700609-48-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom and an amine group. The specific structure of this compound includes a tert-butyl group attached to the morpholine ring at the 4-position, along with a hydroxymethyl and methyl substituent at the 2R and 6R positions, respectively. These stereochemical configurations are critical for understanding its properties and applications.

The synthesis of tert-butyl (2R,6R)-2-(hydroxymethyl)-6-methyl-morpholine-4-carboxylate involves a series of well-established organic reactions. The starting material is typically a dihydroxy alcohol, which undergoes protection and oxidation steps to introduce the hydroxymethyl group. The methyl substitution at the 6R position is achieved through alkylation or acylation reactions, followed by stereo-selective reductions to establish the correct configuration. The tert-butyl group is introduced via esterification reactions, ensuring stability and solubility for further processing.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique stereochemistry allows for specific interactions with biological targets, making it a promising candidate in medicinal chemistry. For instance, researchers have explored its role as a chiral auxiliary in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. Additionally, its morpholine backbone has been shown to exhibit moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound for therapeutic agents.

In terms of physical properties, tert-butyl (2R,6R)-2-(hydroxymethyl)-6-methyl-morpholine-4-carboxylate is characterized by its high stability under physiological conditions and excellent solubility in organic solvents. These attributes make it suitable for use in various biochemical assays and pharmacokinetic studies. Furthermore, its tert-butyl ester group provides protection against hydrolysis during storage, ensuring prolonged shelf life.

The application of this compound extends beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of advanced materials, such as polymers and surfactants. Its ability to form stable amide bonds under mild conditions has made it a valuable reagent in polymer chemistry. Recent advancements in green chemistry have also led to the exploration of this compound as a biodegradable additive in eco-friendly materials.

In conclusion, tert-butyl (2R,6R)-2-(hydroxymethyl)-6-methyl-morpholine-4-carboxylate is a versatile molecule with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and chemical properties position it as a key player in modern organic synthesis and materials science. As research continues to uncover new avenues for its utilization, this compound is expected to play an increasingly important role in both academic and industrial settings.